Cas no 936940-41-9 (1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)ethan-1-amine)

• Product Name: 1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)ethan-1-amine
• CAS No: 936940-41-9
• MF: C₉H₁₇N₃
• MW: 167.251381635666
• MDL: MFCD06804119
• CID: 1071035
• PubChem ID: 6492780
• Update Time: 2025-04-20

1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-Ethyl-3,5-dimethyl-1H-pyrazol-4-yl)ethanamine
• 1-(1-Ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-ethylamine
• 1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)ethan-1-amine
• DTXSID501234524
• 1-Ethyl-alpha,3,5-trimethyl-1H-pyrazole-4-methanamine
• AKOS003672697
• 1-(1-ethyl-3,5-dimethylpyrazol-4-yl)ethanamine
• 936940-41-9
• [1-(1-Ethyl-3,5-dimethyl-1H-pyrazol-4-yl)ethyl]amine dihydrochloride
• 1-(1-ETHYL-3,5-DIMETHYL-1H-PYRAZOL-4-YL)-1-ETHANAMINE
• EN300-232570
• BS-39542
• CS-0298186
• AKOS016346091
• SCHEMBL26916392
• STL415003
• 1-Ethyl-I+/-,3,5-trimethyl-1H-pyrazole-4-methanamine

• MDL： MFCD06804119
• Inchi： 1S/C9H17N3/c1-5-12-8(4)9(6(2)10)7(3)11-12/h6H,5,10H2,1-4H3
• InChI Key： QKZKNPUAVZUVON-UHFFFAOYSA-N
• SMILES： N1(CC)C(C)=C(C(C)=N1)C(C)N

Computed Properties

• Exact Mass: 167.142247555g/mol
• Monoisotopic Mass: 167.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 43.8Ų

1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)ethan-1-amine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines